2-[2-Hydroxy-3-(2-methylphenoxy)propyl]-6-(trifluoromethyl)pyridazin-3-one

• IUPAC Name: 2-[2-hydroxy-3-(2-methylphenoxy)propyl]-6-(trifluoromethyl)pyridazin-3-one
• InChI: InChI=1S/C15H15F3N2O3/c1-10-4-2-3-5-12(10)23-9-11(21)8-20-14(22)7-6-13(19-20)15(16,17)18/h2-7,11,21H,8-9H2,1H3
• InChI Key: GDRJNBOUAAVTCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN2C(=O)C=CC(=N2)C(F)(F)F)O
• Molecular Formula: C15H15F3N2O3
• Molecular Weight: 328.29 g/mol

Description

2-[2-Hydroxy-3-(2-methylphenoxy)propyl]-6-(trifluoromethyl)pyridazin-3-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of 2-[2-Hydroxy-3-(2-methylphenoxy)propyl]-6-(trifluoromethyl)pyridazin-3-one is not fully understood, but studies have suggested that it may act by inhibiting certain enzymes or signaling pathways in cells. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to activate the p38 mitogen-activated protein kinase (MAPK) pathway, which is involved in regulating cell growth and apoptosis.
Biochemical and Physiological Effects
Studies have shown that this compound has a range of biochemical and physiological effects. In cancer cells, it has been found to induce apoptosis by activating caspase-3 and caspase-9, two enzymes involved in the apoptotic pathway. It has also been shown to inhibit the growth and proliferation of cancer cells by blocking the cell cycle at various stages.
Inflammatory cells, this compound has been found to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[2-Hydroxy-3-(2-methylphenoxy)propyl]-6-(trifluoromethyl)pyridazin-3-one is its relatively simple synthesis method, which makes it accessible to researchers. It has also been found to be stable under a range of conditions, which makes it suitable for use in lab experiments.
However, there are also limitations to using this compound in lab experiments. One limitation is its relatively low solubility in water, which can make it difficult to use in certain experiments. Another limitation is its potential toxicity, which means that care must be taken when handling the compound.

Future Directions

There are several potential future directions for research on 2-[2-Hydroxy-3-(2-methylphenoxy)propyl]-6-(trifluoromethyl)pyridazin-3-one. One area of interest is its potential use in the treatment of cancer, where it could be further studied to determine its efficacy and safety. Another area of interest is its potential use as a herbicide, where it could be further developed and tested for use in crop protection.
In addition, further studies could be conducted to better understand the mechanism of action of this compound and to identify potential targets for its use in various applications. Overall, the potential applications of this compound make it a promising compound for further research and development.

Synthesis Methods

The synthesis of 2-[2-Hydroxy-3-(2-methylphenoxy)propyl]-6-(trifluoromethyl)pyridazin-3-one involves the reaction of 3-(2-methylphenoxy)propan-1-ol with 2,6-dichloropyridazine in the presence of a base and a catalyst. The resulting product is then treated with trifluoroacetic acid to obtain the final compound. This method has been reported in several studies and has been found to be efficient and reproducible.

Scientific Research Applications

2-[2-Hydroxy-3-(2-methylphenoxy)propyl]-6-(trifluoromethyl)pyridazin-3-one has been studied for its potential applications in various fields. In medicine, it has been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. It has also been studied for its anti-inflammatory and antioxidant properties, which could have implications in the treatment of inflammatory diseases.
In agriculture, this compound has been studied for its potential use as a herbicide. It has been found to be effective against a wide range of weeds and has shown promise as a selective herbicide that could be used to control weeds in crops such as soybeans and maize.